1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one, also known as MBDB, is a psychoactive drug that belongs to the chemical class of phenethylamines. MBDB is a derivative of the more commonly known drug, MDMA, and has been used in scientific research for its potential therapeutic properties.
Mechanism of Action
1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters play a crucial role in regulating mood, emotion, and cognition. 1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one is believed to work by inhibiting the reuptake of these neurotransmitters, leading to an increase in their availability in the brain.
Biochemical and Physiological Effects:
1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one has been shown to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces feelings of euphoria, empathy, and sociability, which are similar to those produced by MDMA.
Advantages and Limitations for Lab Experiments
1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one has several advantages for use in scientific research, including its ability to cross the blood-brain barrier and its relatively low toxicity compared to other psychoactive drugs. However, its use is limited by its legal status as a controlled substance, which makes it difficult to obtain and use in research studies.
Future Directions
There are several potential future directions for research on 1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one, including further investigation into its therapeutic effects for various neurological and psychiatric disorders. Additionally, research could focus on developing new derivatives of 1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one that have improved therapeutic properties and reduced side effects. Finally, research could explore the potential use of 1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one as a tool for studying the neurobiology of addiction and other psychiatric disorders.
Synthesis Methods
1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one can be synthesized through a multi-step process that involves the reaction of 2-methoxybenzyl chloride with piperazine, followed by the addition of butanone. The resulting compound is then purified using various techniques, such as column chromatography and recrystallization.
Scientific Research Applications
1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one has been studied for its potential therapeutic effects on various neurological and psychiatric disorders, including depression, anxiety, and post-traumatic stress disorder. It has also been investigated for its potential use in drug addiction treatment and as an analgesic.
properties
IUPAC Name |
1-[4-[(2-methoxyphenyl)methyl]piperazin-1-yl]butan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-3-6-16(19)18-11-9-17(10-12-18)13-14-7-4-5-8-15(14)20-2/h4-5,7-8H,3,6,9-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFGQQXRCEIWSNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CCN(CC1)CC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.